![molecular formula C19H23N3O5S2 B2794406 2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-N-methylthiophene-3-carboxamide CAS No. 941976-51-8](/img/structure/B2794406.png)
2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-N-methylthiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the condensation of β-dicarbonyl and amine compounds . For instance, a new reaction was found where N,N-Dimethylformamide (DMF) acted as both solvent and catalyst . By dissolving N-benzoyl-N′-(2,4,6-trichlorophenyl)-thiourea (BAD) in DMF and evaporating the solvent slowly, single crystals were obtained .Scientific Research Applications
Chlorosulfonation of N-Benzyl Carboxamides
Research on N-Benzyl p-chloro- and 2,4-dichloro-benzamide derivatives, which share a structural similarity to the compound , explored their reactivity with chlorosulfonic acid. This study led to the development of sulfonyl chlorides, later used to synthesize various derivatives with potential applications in biological screening against fungi, insects, and weeds (Cremlyn, Ellis, & Pinney, 1989).
Discovery of Selective CB2 Agonists
In the context of cannabinoid receptor ligands, sulfamoyl benzamides were identified as a novel series. This research direction led to the discovery of potent and selective CB2 agonists, showcasing the therapeutic potential of these compounds in models of postoperative pain (Worm et al., 2009).
Synthesis of Antimicrobial Agents
Another study highlighted the synthesis of new 1,2,4-triazole derivatives containing a morpholine moiety. These compounds demonstrated antimicrobial activity, indicating their potential application in developing new antimicrobial agents (Sahin et al., 2012).
Nickel-Catalyzed Synthesis of Diarylsulfides and Sulfones
The nickel-catalyzed synthesis of diarylsulfides and sulfones from arylamides, through C-H bond functionalization, represents a valuable methodology in organic synthesis. This process could be relevant for producing compounds with similar structural features to the one (Reddy et al., 2015).
Future Directions
Pyrimidines, which are similar to the requested compound, are compounds with a wide range of biological activities, and the synthesis of pyrimidine derivatives—useful in chemical and medicinal applications—is important in medicinal chemistry . Therefore, the future directions for this compound could involve further exploration of its potential biological activities and applications in medicinal chemistry.
Properties
IUPAC Name |
2-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-N-methylthiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O5S2/c1-12-10-22(11-13(2)27-12)29(25,26)15-6-4-14(5-7-15)17(23)21-19-16(8-9-28-19)18(24)20-3/h4-9,12-13H,10-11H2,1-3H3,(H,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRZUDYGZEAEGBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.